Cas no 20635-10-3 (Ethyl 2-pentynyl ether)
Ethyl 2-pentynyl ether (CAS 5877-42-9) is a specialty organic compound featuring an ether linkage adjacent to a terminal alkyne group. Its molecular structure, combining an ethoxy group with a pentynyl moiety, makes it a versatile intermediate in organic synthesis, particularly for click chemistry and alkyne-based coupling reactions. The compound's reactivity allows for efficient functionalization in pharmaceutical and agrochemical applications. Its stability under standard conditions ensures ease of handling, while the alkyne group enables selective transformations, such as Huisgen cycloadditions. Ethyl 2-pentynyl ether is valued for its role in constructing complex molecular architectures with high precision.
Ethyl 2-pentynyl ether structure
Product Name:Ethyl 2-pentynyl ether
CAS No:20635-10-3
MF:C7H12O
MW:112.169582366943
CID:88206
PubChem ID:15266968
Update Time:2025-05-28
Ethyl 2-pentynyl ether Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-pentynyl ether
- 1-ethoxypent-2-yne
- 1-Aethoxy-pentin-(2)
- 1-ethoxy-pent-2-yne
- 2-Pentyne,1-ethoxy
- 2-Pentyne, 1-ethoxy-
- AKOS037645128
- Ethyl 2-pentynyl ether, 97%
- 20635-10-3
- ETHYL2-PENTYNYLETHER,97%
- DTXSID30570701
- 1-Ethoxy-2-pentyne
- AS-57402
- SCHEMBL1787121
-
- MDL： MFCD00048702
- Inchi： 1S/C7H12O/c1-3-5-6-7-8-4-2/h3-4,7H2,1-2H3
- InChI Key： CZJRAKLNHAXUMW-UHFFFAOYSA-N
- SMILES： O(CC#CCC)CC
Computed Properties
- Exact Mass: 112.08900
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 93.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.864
- Melting Point: No data available
- Boiling Point: 63-65°C/20mm
- Flash Point: 63-65°C/20mm
- PSA: 9.23000
- LogP: 1.43630
- Solubility: Not determined
- Vapor Pressure: 4.8±0.3 mmHg at 25°C
Ethyl 2-pentynyl ether Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：UN3271
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- HazardClass：3
- PackingGroup：III
- Packing Group：III
- Packing Group：III
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 2-pentynyl ether Customs Data
- HS CODE：2909199090
- Customs Data：
China Customs Code:
2909199090Overview:
2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
Ethyl 2-pentynyl ether Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-VI116-1g |
Ethyl 2-pentynyl ether |
20635-10-3 | 97% | 1g |
￥488.0 | 2022-02-28 | |
| abcr | AB206063-5 g |
Ethyl 2-pentynyl ether, 97%; . |
20635-10-3 | 97% | 5g |
€83.00 | 2022-06-11 | |
| abcr | AB206063-25 g |
Ethyl 2-pentynyl ether, 97%; . |
20635-10-3 | 97% | 25g |
€259.00 | 2022-06-11 | |
| eNovation Chemicals LLC | D768692-5g |
2-Pentyne, 1-ethoxy- |
20635-10-3 | 97% | 5g |
$310 | 2022-11-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H25960-5g |
Ethyl 2-pentynyl ether, 97% |
20635-10-3 | 97% | 5g |
￥2287.00 | 2023-02-27 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H25960-25g |
Ethyl 2-pentynyl ether, 97% |
20635-10-3 | 97% | 25g |
￥8486.00 | 2023-02-27 |
Ethyl 2-pentynyl ether Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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